desoxohypericin hexaacetate
desoxohypericin hexaacetate
Brand Name:
Vulcanchem
CAS No.:
120907-97-3
VCID:
VC0053436
InChI:
InChI=1S/C42H30O12/c1-15-9-27(49-17(3)43)23-11-25-29(51-19(5)45)13-31(53-21(7)47)39-37(25)41-35(23)33(15)34-16(2)10-28(50-18(4)44)24-12-26-30(52-20(6)46)14-32(54-22(8)48)40(39)38(26)42(41)36(24)34/h9-14H,1-8H3
SMILES:
CC1=CC(=C2C=C3C(=CC(=C4C3=C5C2=C1C6=C7C5=C8C4=C(C=C(C8=CC7=C(C=C6C)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C
Molecular Formula:
C42H30O12
Molecular Weight:
726.7 g/mol
desoxohypericin hexaacetate
CAS No.: 120907-97-3
Main Products
VCID: VC0053436
Molecular Formula: C42H30O12
Molecular Weight: 726.7 g/mol
| CAS No. | 120907-97-3 |
|---|---|
| Product Name | desoxohypericin hexaacetate |
| Molecular Formula | C42H30O12 |
| Molecular Weight | 726.7 g/mol |
| IUPAC Name | (5,11,18,22,24-pentaacetyloxy-13,16-dimethyl-7-octacyclo[13.11.1.12,10.03,8.04,25.019,27.021,26.014,28]octacosa-1(26),2,4,6,8,10,12,14(28),15(27),16,18,20,22,24-tetradecaenyl) acetate |
| Standard InChI | InChI=1S/C42H30O12/c1-15-9-27(49-17(3)43)23-11-25-29(51-19(5)45)13-31(53-21(7)47)39-37(25)41-35(23)33(15)34-16(2)10-28(50-18(4)44)24-12-26-30(52-20(6)46)14-32(54-22(8)48)40(39)38(26)42(41)36(24)34/h9-14H,1-8H3 |
| Standard InChIKey | YOXPUNVRTABBAI-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C2C=C3C(=CC(=C4C3=C5C2=C1C6=C7C5=C8C4=C(C=C(C8=CC7=C(C=C6C)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C |
| Canonical SMILES | CC1=CC(=C2C=C3C(=CC(=C4C3=C5C2=C1C6=C7C5=C8C4=C(C=C(C8=CC7=C(C=C6C)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C |
| Synonyms | desoxohypericin hexaacetate DOHHA |
| PubChem Compound | 149125 |
| Last Modified | Nov 11 2021 |
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